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Compound of Interest

Compound Name: Tri-tert-butylphosphine

Cat. No.: B079228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on tri-tert-butylphosphine, a crucial

organophosphorus compound in modern chemistry. Its unique steric and electronic properties

make it a highly effective ligand in various catalytic reactions.

Core Properties of Tri-tert-butylphosphine
Tri-tert-butylphosphine is a highly sought-after reagent in organic synthesis, particularly as a

ligand in catalysis.[1] Its chemical formula is C12H27P, and it is also represented as

[(CH3)3C]3P or (t-C₄H₉)₃P.[2][3][4][5] The molecular weight of this compound is 202.32 g/mol .

[2][3][4][5][6]

The table below summarizes the key quantitative data for tri-tert-butylphosphine.

Property Value References

Molecular Formula C12H27P [2][4][5][6]

Linear Formula [(CH3)3C]3P [2][3]

Molecular Weight 202.32 g/mol [2][3][4][5][6]

Structural and Chemical Characteristics

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b079228?utm_src=pdf-interest
https://www.benchchem.com/product/b079228?utm_src=pdf-body
https://www.benchchem.com/product/b079228?utm_src=pdf-body
https://www.benchchem.com/product/b079228?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-tri-tert-butylphosphine-yb
https://ereztech.com/product/tri-t-butylphosphine-13716-12-6/
https://www.sigmaaldrich.com/US/en/product/aldrich/570958
https://www.strem.com/product/15-5810
https://www.strem.com/product/15-5813
https://ereztech.com/product/tri-t-butylphosphine-13716-12-6/
https://www.sigmaaldrich.com/US/en/product/aldrich/570958
https://www.strem.com/product/15-5810
https://www.strem.com/product/15-5813
https://www.echemi.com/products/pd1803191021-tri-tert-butylphosphine.html
https://www.benchchem.com/product/b079228?utm_src=pdf-body
https://ereztech.com/product/tri-t-butylphosphine-13716-12-6/
https://www.strem.com/product/15-5810
https://www.strem.com/product/15-5813
https://www.echemi.com/products/pd1803191021-tri-tert-butylphosphine.html
https://ereztech.com/product/tri-t-butylphosphine-13716-12-6/
https://www.sigmaaldrich.com/US/en/product/aldrich/570958
https://ereztech.com/product/tri-t-butylphosphine-13716-12-6/
https://www.sigmaaldrich.com/US/en/product/aldrich/570958
https://www.strem.com/product/15-5810
https://www.strem.com/product/15-5813
https://www.echemi.com/products/pd1803191021-tri-tert-butylphosphine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tri-tert-butylphosphine is characterized by a central phosphorus atom bonded to three bulky

tert-butyl groups.[1] This structure imparts significant steric hindrance, a key feature influencing

its catalytic activity.[1][7] Furthermore, the tert-butyl groups are strong electron donors, which

increases the electron density on the phosphorus atom, making it a highly electron-rich

phosphine.[1][7] This combination of steric bulk and electron-richness enhances its reactivity

and effectiveness as a ligand in various chemical transformations.[1]
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Caption: Logical relationship of Tri-tert-butylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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